Cas no 1823277-40-2 (TERT-BUTYL N-[6-(AMINOMETHYL)PYRIDAZIN-3-YL]CARBAMATE)

• Product Name: TERT-BUTYL N-[6-(AMINOMETHYL)PYRIDAZIN-3-YL]CARBAMATE
• CAS No: 1823277-40-2
• CID: 4621488
• Update Time: 2025-06-12

TERT-BUTYL N-[6-(AMINOMETHYL)PYRIDAZIN-3-YL]CARBAMATE Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[6-(aminomethyl)pyridazin-3-yl]carbamate
• TERT-BUTYL N-[6-(AMINOMETHYL)PYRIDAZIN-3-YL]CARBAMATE

• SMILES： CC(C)(C)OC(=O)NC1=CC=C(CN)N=N1

Additional information on TERT-BUTYL N-[6-(AMINOMETHYL)PYRIDAZIN-3-YL]CARBAMATE

Comprehensive Overview of TERT-BUTYL N-[6-(AMINOMETHYL)PYRIDAZIN-3-YL]CARBAMATE (CAS No. 1823277-40-2)

TERT-BUTYL N-[6-(AMINOMETHYL)PYRIDAZIN-3-YL]CARBAMATE (CAS No. 1823277-40-2) is a specialized organic compound widely utilized in pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a pyridazine core and a tert-butyl carbamate group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in pyridazine derivatives stems from their versatility in medicinal chemistry. TERT-BUTYL N-[6-(AMINOMETHYL)PYRIDAZIN-3-YL]CARBAMATE is often explored for its potential in developing central nervous system (CNS) therapeutics and anti-inflammatory agents. Recent studies highlight its role in optimizing pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for modern drug design. This aligns with the increasing demand for small-molecule drugs and precision medicine solutions.

From a synthetic chemistry perspective, the tert-butyl protecting group in this compound offers advantages in multi-step reactions, enabling selective deprotection under mild conditions. This feature is particularly relevant for researchers investigating peptide coupling or heterocyclic scaffold modifications. The compound’s aminomethyl functionality further allows for diverse derivatization, making it a sought-after building block in combinatorial chemistry libraries.

Environmental and regulatory trends also influence the relevance of TERT-BUTYL N-[6-(AMINOMETHYL)PYRIDAZIN-3-YL]CARBAMATE. With the rise of green chemistry initiatives, its synthesis pathways are being optimized to reduce hazardous byproducts. Additionally, its non-toxic profile (under standard handling conditions) positions it favorably compared to traditional intermediates containing heavy metals or halogens, addressing concerns about sustainable manufacturing.

In the context of high-throughput screening (HTS), this compound’s compatibility with automated synthesis platforms has garnered attention. Laboratories focusing on fragment-based drug discovery (FBDD) value its modularity for rapid analog generation. Furthermore, its stability under ambient storage conditions reduces logistical challenges, a frequent query among procurement specialists sourcing research-grade chemicals.

Emerging applications in agrochemical innovation further expand the compound’s utility. Its structural motifs are being investigated for designing next-generation crop protection agents with improved selectivity and lower environmental persistence. This aligns with global agricultural trends emphasizing reduced ecological footprint while maintaining efficacy against resistant pests.

Analytical characterization of TERT-BUTYL N-[6-(AMINOMETHYL)PYRIDAZIN-3-YL]CARBAMATE typically involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring batch-to-batch reproducibility—a critical factor for regulatory submissions. The compound’s well-defined spectral fingerprints facilitate quality control in Good Manufacturing Practice (GMP) settings, addressing frequent industry inquiries about reference standard qualification.

As the pharmaceutical industry shifts toward targeted therapies, the demand for structurally diverse intermediates like this compound continues to rise. Its compatibility with click chemistry protocols and bioconjugation techniques makes it particularly valuable for developing antibody-drug conjugates (ADCs) and other biopharmaceutical hybrids. These applications are frequently discussed in forums focusing on oncology research and immunotherapy advancements.

In summary, TERT-BUTYL N-[6-(AMINOMETHYL)PYRIDAZIN-3-YL]CARBAMATE (CAS No. 1823277-40-2) represents a multifaceted tool for modern chemical research. Its balanced properties—synthetic flexibility, stability, and biocompatibility—address numerous challenges in drug development pipelines and material science applications. Ongoing research will likely uncover additional utilities, solidifying its position as a keystone intermediate in 21st-century molecular innovation.